N-(3-methoxyphenyl)-2,4-dimethylbenzenesulfonamide

• IUPAC Name: N-(3-methoxyphenyl)-2,4-dimethylbenzenesulfonamide
• InChI: InChI=1S/C15H17NO3S/c1-11-7-8-15(12(2)9-11)20(17,18)16-13-5-4-6-14(10-13)19-3/h4-10,16H,1-3H3
• InChI Key: NOJQZYSDJXKHOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC(=CC=C2)OC)C
• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol

Description

N-(3-methoxyphenyl)-2,4-dimethylbenzenesulfonamide is an organic compound that belongs to the class of sulfonamides Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibacterial agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-methoxyphenyl)-2,4-dimethylbenzenesulfonamide typically involves the reaction of 3-methoxyaniline with 2,4-dimethylbenzenesulfonyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The general reaction scheme is as follows:

• Dissolve 3-methoxyaniline in an appropriate solvent, such as dichloromethane.
• Add triethylamine to the solution to act as a base.
• Slowly add 2,4-dimethylbenzenesulfonyl chloride to the reaction mixture while maintaining a low temperature.
• Stir the reaction mixture at room temperature for several hours.
• After completion, the reaction mixture is washed with water and the organic layer is separated.
• The product is purified by recrystallization or column chromatography.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous flow systems to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(3-methoxyphenyl)-2,4-dimethylbenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a hydroxyl group.

Reduction: The sulfonamide group can be reduced to form corresponding amines.

Substitution: The aromatic rings can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Electrophilic aromatic substitution reactions can be carried out using reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Formation of N-(3-hydroxyphenyl)-2,4-dimethylbenzenesulfonamide.

Reduction: Formation of this compound amine derivatives.

Substitution: Formation of various substituted derivatives depending on the electrophile used.

Scientific Research Applications

N-(3-methoxyphenyl)-2,4-dimethylbenzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Investigated for its potential use as a pharmaceutical intermediate.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-2,4-dimethylbenzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), a substrate for the enzyme dihydropteroate synthase. By inhibiting this enzyme, the compound can interfere with the synthesis of folic acid in bacteria, leading to their growth inhibition.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)-2,4-dimethylbenzenesulfonamide
• N-(3-chlorophenyl)-2,4-dimethylbenzenesulfonamide
• N-(3-methoxyphenyl)-4-methylbenzenesulfonamide

Uniqueness

N-(3-methoxyphenyl)-2,4-dimethylbenzenesulfonamide is unique due to the presence of both the methoxy group and the 2,4-dimethyl substitution on the benzene ring. This combination of functional groups imparts distinct chemical properties, such as increased lipophilicity and potential for specific biological interactions, making it a valuable compound for various applications.